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Welcome to the technical support center for our new pantophysin antibody. This guide is

designed for researchers, scientists, and drug development professionals to ensure successful

validation and application of this antibody in your experiments. Here, you will find

troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols,

and supporting data to help you achieve specific and reproducible results.

Frequently Asked Questions (FAQs)
Q1: What is pantophysin and where is it expressed?

A1: Pantophysin (also known as Synaptophysin-like protein 1 or SYPL1) is a protein related to

the synaptophysin family. It is a transmembrane protein found in the membranes of small

cytoplasmic transport vesicles.[1][2] Unlike synaptophysin, which is primarily found in

neuroendocrine cells, pantophysin is ubiquitously expressed across a wide variety of tissues

and cell types, playing a general role in vesicular trafficking.[1][3]

Q2: What is the expected molecular weight of pantophysin in a Western blot?

A2: The calculated molecular weight of pantophysin is approximately 28.9 kDa.[1] Depending

on potential post-translational modifications, the observed molecular weight on a Western blot

may vary slightly.

Q3: Which tissues or cell lines can I use as positive and negative controls?
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A3: Based on RNA sequencing and protein expression data, pantophysin is widely expressed.

Positive Controls: Tissues such as the salivary gland, adrenal gland, rectum, and pancreas

(particularly the exocrine portion) show high levels of expression and are excellent positive

controls.[3][4][5] Many common cell lines also express SYPL1.

Negative Controls: While no tissue is completely negative, tissues with lower reported

expression, such as skeletal muscle or liver hepatocytes (note: other liver cells may be

positive), could be used for comparison.[6] For a true negative control, consider using a cell

line in which the SYPL1 gene has been knocked out using CRISPR/Cas9 technology.

Q4: My initial experiments show no signal. What should I do?

A4: For a new antibody, the absence of signal is a common issue that can be resolved through

careful optimization. First, confirm that your positive control is appropriate and known to

express pantophysin. Next, systematically optimize your primary antibody concentration by

performing a titration experiment.[7][8] Also, review your entire protocol, paying close attention

to antigen retrieval methods (for IHC), lysis buffer composition (for WB and IP), and the

compatibility of your secondary antibody.[9]

Data Presentation: Pantophysin (SYPL1) Expression
Levels
The following tables summarize quantitative data on pantophysin (SYPL1) gene and protein

expression across various human tissues and cancer cell lines. This data can help in the

selection of appropriate positive and negative controls for your experiments.

Table 1: SYPL1 RNA Expression in Human Tissues
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Tissue RNA Expression (TPM)* Data Source

Salivary Gland High GTEx[10][11]

Esophagus High GTEx[10][11]

Colon High GTEx[10][11]

Pancreas Medium GTEx[10][11]

Adrenal Gland Medium GTEx[10][11]

Lung Medium GTEx[10][11]

Brain (Cortex) Low GTEx[10][11]

Skeletal Muscle Low GTEx[10][11]

Liver Low GTEx[10][11]

*TPM (Transcripts Per Million) is a normalized measure of gene expression.

Table 2: SYPL1 Protein Abundance in Human Tissues

Tissue Protein Abundance (ppm) Data Source

Saliva Secreting Gland 554 PaxDb[4]

Rectum 377 PaxDb[4]

Adrenal Gland 201 PaxDb[4]

Testis 125 PaxDb[4]

Pancreas 7.55 (in Macaca mulatta) PaxDb[12]

Liver 25.2 (in Macaca mulatta) PaxDb[12]

Table 3: SYPL1 RNA Expression in Selected Cancer Cell Lines
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Cell Line Cancer Type
RNA Expression
(TPM)*

Data Source

A-431 Skin Carcinoma High
Human Protein

Atlas[5]

U-2 OS Bone Osteosarcoma High
Human Protein

Atlas[5]

A-549 Lung Carcinoma Medium
Human Protein

Atlas[5]

MCF7 Breast Cancer Medium
Human Protein

Atlas[5]

HeLa Cervical Cancer Medium
Human Protein

Atlas[5]

*Expression levels are relative and based on data from the Human Protein Atlas.

Experimental Workflows and Signaling Pathways
The following diagrams illustrate key experimental workflows for antibody validation and the

general pathway in which pantophysin is involved.
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General Antibody Validation Workflow

Western Blot (WB) Immunohistochemistry (IHC) Immunoprecipitation (IP)

Start WB Validation

Titrate Primary Antibody
(e.g., 1:250 to 1:4000)

Step 1

Run Positive & Negative
Control Lysates

Step 2

Analyze Band at ~29 kDa

Step 3

Confirm Specificity

Step 4

Start IHC Validation

Optimize Antigen Retrieval

Step 1

Titrate Primary Antibody
(e.g., 1:50 to 1:500)

Step 2

Stain Positive & Negative
Control Tissues

Step 3

Analyze Staining Pattern

Step 4

Confirm Localization

Step 5

Start IP Validation

Determine Optimal Ab Amount

Step 1

Perform IP with Positive
Control Lysate & IgG Control

Step 2

Analyze Eluate by WB

Step 3

Confirm Target Pull-down

Step 4

Pantophysin in Constitutive Vesicular Transport

Trans-Golgi Network (TGN)

Transport Vesicle
(containing Pantophysin)

Budding

Plasma Membrane
Exocytosis / Fusion

Endosome

Fusion

Endocytosis

Recycling
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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